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Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-quality

nonlinear optical crystals is paramount for achieving reliable and reproducible experimental

results. Lithium Triborate (LBO) is a widely utilized crystal for applications such as second-

harmonic generation (SHG), third-harmonic generation (THG), and optical parametric

amplification (OPA) due to its favorable properties. This guide provides an objective

comparison of the quality of commercially available LBO crystals, supported by experimental

data and detailed methodologies.

Key Quality Parameters and Comparative Data
The performance of LBO crystals is primarily determined by three key parameters: Laser-

Induced Damage Threshold (LIDT), Second Harmonic Generation (SHG) Conversion

Efficiency, and Optical Homogeneity. The following tables summarize quantitative data for

these parameters, compiled from various manufacturer specifications and scientific studies. It is

important to note that direct, independent comparative studies of LBO crystals from different

commercial suppliers are not readily available in published literature. Therefore, this data

represents typical values and should be considered as a general guideline.
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Parameter
Wavelength
(nm)

Typical Value Unit Alternatives

Laser-Induced

Damage

Threshold (LIDT)

1064 >10[1] GW/cm²

BBO: ~9.9

GW/cm², KTP:

~4.6 GW/cm²[2]

532 >0.5 GW/cm²

355 - -

SHG Conversion

Efficiency
1064 -> 532

>70 (pulsed),

>30 (CW)[3]
% BBO, KTP[1]

Optical

Homogeneity

(δn)

- ~10⁻⁶[3] /cm BBO, KTP

Table 1: Key Performance Parameters of LBO Crystals and Alternatives.

Manufactur
er

Surface
Quality
(Scratch-
Dig)

Flatness Parallelism
Perpendicul
arity

Angle
Tolerance

Generic

Specification
10-5[1]

λ/8 @ 633

nm[1]

< 20

arcsec[1]
< 5 arcmin[1] < 0.5°

Table 2: Typical Mechanical and Optical Specifications of Commercial LBO Crystals.

Experimental Protocols
Detailed and standardized experimental procedures are crucial for the accurate assessment of

LBO crystal quality.

Laser-Induced Damage Threshold (LIDT) Measurement
The LIDT is a critical parameter for high-power laser applications. The standardized method for

its determination is outlined in ISO 21254.
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Methodology:

Laser Source: A pulsed laser with a well-characterized beam profile (typically Gaussian),

pulse duration (e.g., 10 ns), and repetition rate (e.g., 10 Hz) is used.

Sample Preparation: The LBO crystal is cleaned and mounted on a precision translation

stage.

Irradiation: The laser beam is focused onto the crystal surface or into the bulk material. A "1-

on-1" or "S-on-1" testing protocol is employed. In a 1-on-1 test, each site is irradiated with a

single pulse of a specific fluence. In an S-on-1 test, each site is subjected to a series of S

pulses at a given fluence.

Damage Detection: Damage is typically identified by observing a change in the scattering of

a collinear probe beam (e.g., a HeNe laser) or by post-irradiation microscopic inspection.

Data Analysis: The damage probability is plotted against the laser fluence. The LIDT is

determined by extrapolating the linear fit of the damage probability data to a zero probability

of damage.

Second Harmonic Generation (SHG) Efficiency
Measurement
SHG efficiency is a direct measure of the nonlinear performance of the LBO crystal.

Methodology:

Laser Source: A fundamental laser beam with a known power, wavelength (e.g., 1064 nm),

and polarization is used.

Crystal Orientation: The LBO crystal is mounted on a rotational stage to allow for precise

angle tuning to achieve phase-matching. For non-critical phase matching (NCPM), the

crystal is placed in a temperature-controlled oven.

Power Measurement: The power of the fundamental beam before the crystal and the power

of the generated second harmonic beam after the crystal are measured using calibrated
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power meters. Appropriate filters are used to block the fundamental wavelength when

measuring the SHG power.

Efficiency Calculation: The SHG conversion efficiency (η) is calculated using the formula: η =

(P₂ω / Pω) * 100% where P₂ω is the power of the second harmonic beam and Pω is the

power of the fundamental beam.

Optical Homogeneity Measurement
Optical homogeneity refers to the spatial variation of the refractive index within the crystal,

which affects the beam quality. Interferometry is a common method for its characterization.

Methodology:

Interferometer Setup: A laser interferometer (e.g., a Fizeau or Twyman-Green interferometer)

is used.

Measurement Procedure: A collimated laser beam is passed through the LBO crystal. The

transmitted wavefront is interfered with a reference wavefront.

Data Acquisition: The resulting interference pattern (interferogram) is captured by a CCD

camera.

Analysis: The distortions in the interference fringes represent variations in the optical path

length through the crystal. These variations are analyzed to determine the refractive index

homogeneity (δn).

Visualizing Experimental Workflows and Logical
Relationships
To further clarify the assessment process, the following diagrams, created using the DOT

language, illustrate the experimental workflows and the decision-making process for selecting a

nonlinear crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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